2-Bromo-1,5-difluoro-3-methylbenzene
Overview
Description
“2-Bromo-1,5-difluoro-3-methylbenzene” is a chemical compound with the CAS Number: 1807135-08-5 . It has a molecular weight of 207.02 and its molecular formula is C7H5BrF2 . It is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for “2-Bromo-1,5-difluoro-3-methylbenzene” is 1S/C7H5BrF2/c1-4-2-5(9)3-6(10)7(4)8/h2-3H,1H3 . This indicates that the molecule consists of a benzene ring with bromo, difluoro, and methyl substituents.Physical And Chemical Properties Analysis
“2-Bromo-1,5-difluoro-3-methylbenzene” is a liquid at room temperature . It has a density of 1.588±0.06 g/cm3 . The boiling point is predicted to be 176.8±35.0 °C .Scientific Research Applications
Environmental Studies
Lastly, this compound can be used in environmental studies to understand the behavior of brominated and fluorinated organic compounds in the environment. Its derivatives can serve as model compounds to study degradation pathways, bioaccumulation, and potential environmental impacts.
Each of these applications leverages the unique chemical structure of 2-Bromo-1,5-difluoro-3-methylbenzene to fulfill specific roles in scientific research and industrial processes. The compound’s versatility underscores its importance in the field of chemistry and its potential to contribute to various technological advancements .
Safety and Hazards
The compound is labeled with the signal word “Warning” and has hazard statements H302-H315-H319-H335, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . The precautionary statements P261-P305+P351+P338 suggest avoiding breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes .
properties
IUPAC Name |
2-bromo-1,5-difluoro-3-methylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5BrF2/c1-4-2-5(9)3-6(10)7(4)8/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWDCMWWKXLOYNE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1Br)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5BrF2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-1,5-difluoro-3-methylbenzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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